(4-(6-(1H-pyrrol-1-yl)pyrimidin-4-yl)piperazin-1-yl)(o-tolyl)methanone
Description
(4-(6-(1H-pyrrol-1-yl)pyrimidin-4-yl)piperazin-1-yl)(o-tolyl)methanone is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas.
Scientific Research Applications
Antibacterial Activity
Piperazine derivatives have been investigated for their antibacterial properties. The incorporation of piperazine moieties into compounds can enhance their pharmacokinetic properties and lead to potential antibacterial agents . Further studies are needed to explore the specific antibacterial activity of this compound.
Antifungal Potential
Piperazine-containing compounds have shown promise as antifungal agents. Their structural diversity allows for targeted interactions with fungal enzymes or cell membranes, making them attractive candidates for drug development .
Antiviral Applications
Piperazine-based molecules have been explored as potential antiviral agents. Their ability to modulate biological processes and interact with viral proteins makes them interesting candidates for combating viral infections .
Antipsychotic and Antidepressant Properties
The piperazine ring is a common structural motif in antipsychotic and antidepressant drugs. Investigating the effects of this compound on neurotransmitter systems could reveal its potential in mental health treatments .
Anti-inflammatory Effects
Piperazine derivatives may exhibit anti-inflammatory activity. Understanding their mechanisms of action and interactions with inflammatory pathways could provide valuable insights .
Antitumor Research
Given the diverse biological activities associated with piperazine-containing compounds, exploring their potential as antitumor agents is warranted. Investigating their effects on cancer cell lines and tumor growth could yield valuable data .
Potential for Parkinson’s and Alzheimer’s Disease
The piperazine ring is also present in compounds being studied for their therapeutic effects in neurodegenerative diseases like Parkinson’s and Alzheimer’s. Further research is needed to evaluate this compound’s neuroprotective properties .
Recreational Use and Psychoactive Effects
Interestingly, piperazine derivatives have been used illicitly for recreational purposes. Understanding their psychoactive effects and potential risks is essential .
properties
IUPAC Name |
(2-methylphenyl)-[4-(6-pyrrol-1-ylpyrimidin-4-yl)piperazin-1-yl]methanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21N5O/c1-16-6-2-3-7-17(16)20(26)25-12-10-24(11-13-25)19-14-18(21-15-22-19)23-8-4-5-9-23/h2-9,14-15H,10-13H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CKOOGGAVPCSFHV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C(=O)N2CCN(CC2)C3=NC=NC(=C3)N4C=CC=C4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21N5O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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